Cas no 1057064-64-8 (Methyl 3-aminobicyclo[2.2.2]octane-2-carboxylate)

• Product Name: Methyl 3-aminobicyclo[2.2.2]octane-2-carboxylate
• CAS No: 1057064-64-8
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5205571
• Update Time: 2026-03-06

Methyl 3-aminobicyclo[2.2.2]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-aminobicyclo[2.2.2]octane-2-carboxylate
• methyl (2S,3S)-3-aminobicyclo[2.2.2]octane-2-carboxylate
• methyl3-aminobicyclo[2.2.2]octane-2-carboxylate
• SB12259
• SB12260
• SB12261
• SB12263
• methyl trans-3-aminobicyclo[2.2.2]octane-2-carboxylate
• (+/-)-methyl-3-aminobicyclo[2.2.2]octane-2-carboxylate
• 3-Amino-bicyclo[2.2.2]octane-2-carboxylic acid methyl ester
• Methyl 3-aminobicyclo[2.2.2]octane-2-carboxylate

• Inchi： 1S/C10H17NO2/c1-13-10(12)8-6-2-4-7(5-3-6)9(8)11/h6-9H,2-5,11H2,1H3
• InChI Key： KNPLGHZLVZHFSD-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C2CCC1CC2)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 209
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 3-aminobicyclo[2.2.2]octane-2-carboxylate

Comprehensive Overview of Methyl 3-aminobicyclo[2.2.2]octane-2-carboxylate (CAS No. 1057064-64-8): Properties, Applications, and Research Insights

Methyl 3-aminobicyclo[2.2.2]octane-2-carboxylate (CAS No. 1057064-64-8) is a specialized bicyclic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural framework and versatile reactivity. The compound features a bicyclo[2.2.2]octane core, a rigid scaffold known for its stability and conformational constraints, which makes it valuable in drug design and material science. The presence of both amino and ester functional groups further enhances its utility as a building block for synthesizing complex molecules.

In recent years, researchers have explored the potential of Methyl 3-aminobicyclo[2.2.2]octane-2-carboxylate in medicinal chemistry, particularly in the development of central nervous system (CNS) therapeutics. Its rigid structure mimics natural ligands, enabling interactions with biological targets such as G-protein-coupled receptors (GPCRs) and ion channels. This has led to investigations into its role in treating neurological disorders, including neuropathic pain and neurodegenerative diseases, aligning with the growing demand for innovative CNS drugs.

The synthesis of Methyl 3-aminobicyclo[2.2.2]octane-2-carboxylate often involves multi-step organic reactions, including cycloaddition and esterification processes. Advanced techniques like asymmetric catalysis have been employed to achieve enantioselective versions of this compound, catering to the pharmaceutical industry's need for chiral intermediates. Its CAS No. 1057064-64-8 serves as a critical identifier in chemical databases, facilitating procurement and regulatory compliance.

Beyond pharmaceuticals, this compound has applications in material science, where its bicyclic structure contributes to the development of high-performance polymers and nanomaterials. Researchers are also investigating its use in catalysis and supramolecular chemistry, leveraging its steric and electronic properties. These diverse applications underscore its relevance in addressing contemporary challenges in green chemistry and sustainable synthesis.

Frequently searched questions about Methyl 3-aminobicyclo[2.2.2]octane-2-carboxylate include its solubility, stability under various conditions, and commercial availability. Analytical methods such as NMR spectroscopy and HPLC are commonly used to characterize its purity and confirm its structure. As interest in bioactive scaffolds grows, this compound continues to be a subject of academic and industrial research, with publications highlighting its synthetic routes and derivatization potential.

In summary, Methyl 3-aminobicyclo[2.2.2]octane-2-carboxylate (CAS No. 1057064-64-8) represents a promising candidate for advancing drug discovery and material innovation. Its combination of structural rigidity and functional diversity positions it at the forefront of interdisciplinary research, addressing both scientific curiosity and practical applications in modern chemistry.